Cas no 1096343-86-0 (1-(2-Fluoro-5-nitrobenzoyl)piperidine)

• Product Name: 1-(2-Fluoro-5-nitrobenzoyl)piperidine
• CAS No: 1096343-86-0
• MF: C₁₂H₁₃FN₂O₃
• MW: 252.241626501083
• CID: 5529175
• Update Time: 2025-07-19

1-(2-Fluoro-5-nitrobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-fluoro-5-nitrophenyl)-1-piperidinyl-
• 1-(2-Fluoro-5-nitrobenzoyl)piperidine

• Inchi： 1S/C12H13FN2O3/c13-11-5-4-9(15(17)18)8-10(11)12(16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
• InChI Key： NFZUQVFAGMYXHI-UHFFFAOYSA-N
• SMILES： C(C1=CC([N+]([O-])=O)=CC=C1F)(N1CCCCC1)=O

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 414.3±35.0 °C(Predicted)
• pka: -2.18±0.20(Predicted)

Additional information on 1-(2-Fluoro-5-nitrobenzoyl)piperidine

Comprehensive Overview of 1-(2-Fluoro-5-nitrobenzoyl)piperidine (CAS No. 1096343-86-0): Properties, Applications, and Industry Insights

1-(2-Fluoro-5-nitrobenzoyl)piperidine (CAS No. 1096343-86-0) is a specialized nitroaromatic compound with a unique molecular structure combining a fluorinated benzene ring and a piperidine moiety. This chemical has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and material science applications. The presence of both electron-withdrawing groups (fluoro and nitro) makes it particularly valuable for designing bioactive molecules targeting specific enzymatic pathways.

Recent studies highlight the growing demand for fluorinated intermediates like 1-(2-Fluoro-5-nitrobenzoyl)piperidine in developing kinase inhibitors and GPCR modulators, aligning with the pharmaceutical industry's focus on precision medicine. Researchers are actively exploring its utility in covalent drug design, where the nitro group serves as a potential handle for selective target engagement. The compound's lipophilicity profile (calculated LogP ~2.1) also makes it suitable for optimizing blood-brain barrier penetration in CNS drug candidates.

From a synthetic chemistry perspective, CAS 1096343-86-0 exemplifies modern trends in heterocyclic chemistry. Its piperidine scaffold appears in approximately 15% of FDA-approved small molecule drugs, according to recent cheminformatics analyses. The ortho-fluoro substitution pattern influences both the compound's reactivity (through steric and electronic effects) and its potential metabolic stability - a key consideration addressed in contemporary medicinal chemistry optimization strategies.

Industrial applications of 1-(2-Fluoro-5-nitrobenzoyl)piperidine extend beyond pharmaceuticals. Material scientists have investigated its derivatives as photoactive components in organic electronics, leveraging the nitroaromatic system's electron-accepting properties. In agrochemical research, structurally similar compounds demonstrate activity against plant pathogens, though specific studies on this compound remain proprietary among major crop protection companies.

Quality specifications for 1096343-86-0 typically require ≥95% purity (HPLC), with strict control of process-related impurities. Advanced analytical techniques like LC-MS and 19F NMR are employed for characterization, reflecting the compound's importance in high-value chemical synthesis. Storage recommendations generally suggest inert atmosphere protection at -20°C to maintain stability of the nitro functional group.

The environmental profile of 1-(2-Fluoro-5-nitrobenzoyl)piperidine has become a focus area, particularly regarding green chemistry principles. Recent process intensification efforts aim to reduce solvent waste in its production, responding to industry demands for sustainable synthetic routes. Computational ADMET predictions suggest moderate biodegradability, prompting ongoing research into benign-by-design derivatives.

Market analysts note steady growth in demand for fluorinated building blocks like CAS 1096343-86-0, with projected CAGR of 6.2% (2023-2030) in the fine chemicals sector. This reflects broader trends in targeted drug discovery and functional materials development. Patent landscape analysis shows increasing filings incorporating this scaffold, particularly in oncological and neurodegenerative disease applications.

For researchers working with 1-(2-Fluoro-5-nitrobenzoyl)piperidine, proper handling protocols should address potential sensitivity to light and moisture. The compound's spectral data (including characteristic IR absorptions at 1520 cm^-1 for nitro and 1680 cm^-1 for carbonyl) facilitate reaction monitoring. Emerging continuous flow chemistry approaches show promise for safer scale-up compared to traditional batch processes.

Future directions for 1096343-86-0 research may explore its utility in PROTAC degraders or covalent inhibitor development, capitalizing on the nitro group's potential for selective protein modification. The compound's structure-activity relationships continue to be refined through collaborative efforts between academic and industrial researchers, particularly in fragment-based drug discovery initiatives.